Cas no 1807144-71-3 (Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate
• CAS No: 1807144-71-3
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4898197
• Update Time: 2025-06-15

Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate

• Inchi： 1S/C10H10F2N2O4/c1-5-6(3-8(15)18-2)7(9(11)12)4-13-10(5)14(16)17/h4,9H,3H2,1-2H3
• InChI Key： XOFBTLMAGLTHGT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C)=C1CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate

Research Briefing on Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate (CAS: 1807144-71-3)

In recent years, the compound Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate (CAS: 1807144-71-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The findings discussed herein are derived from peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the information presented.

The synthesis of Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate involves a multi-step process that has been optimized for high yield and purity. Recent studies have highlighted the importance of this compound as a key intermediate in the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. Its unique chemical structure, featuring a difluoromethyl group and a nitro substituent, contributes to its reactivity and potential as a pharmacophore.

One of the most notable applications of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate into inhibitor scaffolds has shown promising results in preclinical studies. Researchers have reported enhanced selectivity and potency in kinase inhibition, which could lead to the development of more effective and targeted cancer treatments.

In addition to its use in oncology, this compound has also been investigated for its antimicrobial properties. Preliminary studies suggest that derivatives of Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate exhibit activity against a range of bacterial and fungal pathogens. This opens up new avenues for the development of antibiotics and antifungals, particularly in the face of rising antimicrobial resistance.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the ongoing studies and technological advancements in drug design and delivery systems provide a solid foundation for overcoming these hurdles.

In conclusion, Methyl 5-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to contribute to the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully realize the benefits of this compound and translate laboratory findings into clinical solutions.